Cas no 1154976-90-5 (2-(oxan-2-yl)ethanethioamide)

2-(Oxan-2-yl)ethanethioamide is a thiourea derivative characterized by the presence of a tetrahydro-2H-pyran (oxane) ring linked to a thioamide functional group. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate. The thioamide moiety offers reactivity for further functionalization, while the oxane ring contributes to structural stability and solubility. Its balanced lipophilicity makes it suitable for applications in heterocyclic synthesis and as a precursor for bioactive molecules. The compound's well-defined structure allows for precise modifications, making it valuable in the development of pharmacophores and coordination chemistry studies. Proper handling under inert conditions is recommended due to its sensitivity.

2-(oxan-2-yl)ethanethioamide structure

Product Name:2-(oxan-2-yl)ethanethioamide

CAS No:1154976-90-5

MF:C₇H₁₃NOS

MW:159.249220609665

CID:5845847

PubChem ID:43591882

Update Time:2025-05-27

2-(oxan-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-ethanethioamide, tetrahydro-
- 2-(Tetrahydro-2h-pyran-2-yl)ethanethioamide
- 2-(oxan-2-yl)ethanethioamide
- AKOS009609408
- SCHEMBL9396247
- EN300-1262005
- CS-0355822
- 1154976-90-5
- Inchi： 1S/C7H13NOS/c8-7(10)5-6-3-1-2-4-9-6/h6H,1-5H2,(H2,8,10)
- InChI Key： LEQPMRVRLBTQIW-UHFFFAOYSA-N
- SMILES： C1(CC(N)=S)OCCCC1

Computed Properties

Exact Mass: 159.07178521g/mol
Monoisotopic Mass: 159.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 67.3Å²

Experimental Properties

Density: 1.107±0.06 g/cm3(Predicted)
Boiling Point: 275.2±32.0 °C(Predicted)
pka: 13.05±0.29(Predicted)

2-(oxan-2-yl)ethanethioamide Pricemore >>

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